Cas no 1354749-77-1 (4-Chloro-1H-benzimidazole-6-carboxamide)

• Product Name: 4-Chloro-1H-benzimidazole-6-carboxamide
• CAS No: 1354749-77-1
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 4825619
• Update Time: 2025-06-22

4-Chloro-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-benzimidazole-6-carboxamide
• 7-chloro-1H-benzimidazole-5-carboxamide

• Inchi： 1S/C8H6ClN3O/c9-5-1-4(8(10)13)2-6-7(5)12-3-11-6/h1-3H,(H2,10,13)(H,11,12)
• InChI Key： PUNKIZDNSSVXDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(N)=O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-1H-benzimidazole-6-carboxamide

4-Chloro-1H-Benzimidazole-6-Carboxamide: A Comprehensive Overview

The compound 4-Chloro-1H-benzimidazole-6-carboxamide (CAS No. 1354749-77-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The benzimidazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and an imidazole ring, which contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 4-Chloro-1H-benzimidazole-6-carboxamide as a promising candidate in the development of novel therapeutic agents. The substitution pattern of this compound, particularly the chlorine atom at the 4-position and the carboxamide group at the 6-position, plays a crucial role in its pharmacological activity. These substituents not only enhance the molecule's stability but also influence its ability to interact with biological targets such as enzymes, receptors, and nucleic acids.

One of the most notable applications of 4-Chloro-1H-benzimidazole-6-carboxamide is its role in anti-cancer research. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes associated with cell cycle regulation and apoptosis, making it a potential candidate for targeted cancer therapy. Additionally, its ability to modulate signaling pathways such as the MAPK/ERK pathway has been extensively investigated, further underscoring its therapeutic potential.

In addition to its anti-cancer properties, 4-Chloro-1H-benzimidazole-6-carboxamide has also shown promise in anti-inflammatory and anti-microbial research. Studies have revealed that this compound can inhibit pro-inflammatory cytokines and matrix metalloproteinases (MMPs), which are key players in inflammatory diseases such as arthritis and cardiovascular disorders. Furthermore, its anti-microbial activity against Gram-positive and Gram-negative bacteria has been reported, suggesting its potential use in developing novel antibiotics.

The synthesis of 4-Chloro-1H-benzimidazole-6-carboxamide involves a multi-step process that typically begins with the preparation of benzimidazole derivatives followed by functionalization at specific positions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. These methods often employ catalytic systems or microwave-assisted reactions to optimize reaction conditions and minimize environmental impact.

From an analytical standpoint, 4-Chloro-1H-benzimidazole-6-carboxamide can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide critical insights into the molecular structure, purity, and stereochemistry of the compound, ensuring its quality for both research and clinical applications.

Looking ahead, the continued exploration of 4-Chloro-1H-benzimidazole-6-carboxamide is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical practice. As research progresses, this compound may pave the way for innovative treatments across multiple therapeutic areas, solidifying its position as a key molecule in modern drug discovery.